Cas no 40533-68-4 (Butanoic acid,[2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl ester)

Butanoic acid,[2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl ester structure
40533-68-4 structure
Product Name:Butanoic acid,[2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl ester
CAS No:40533-68-4
MF:C11H20O5
MW:232.273504257202
CID:332232
PubChem ID:11970497
Update Time:2025-04-19

Butanoic acid,[2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,[2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl ester
    • [2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl butanoate
    • [2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl butyrate
    • (2-(1-Hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl)methyl butyrate
    • EINECS 254-961-8
    • 40533-68-4
    • DTXSID20960950
    • NS00059194
    • Inchi: 1S/C11H20O5/c1-4-5-10(13)14-6-9-7-15-11(3,16-9)8(2)12/h8-9,12H,4-7H2,1-3H3
    • InChI Key: LYNCVFJUAUWEAM-UHFFFAOYSA-N
    • SMILES: O1C(COC(CCC)=O)COC1(C)C(C)O

Computed Properties

  • Exact Mass: 232.13100
  • Monoisotopic Mass: 232.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.99000
  • LogP: 0.84210
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.